Cas no 2639392-01-9 (tert-butyl (2R,5R)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate)

• Product Name: tert-butyl (2R,5R)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate
• CAS No: 2639392-01-9
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 5664023
• PubChem ID: 165900068
• Update Time: 2025-05-23

tert-butyl (2R,5R)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2639392-01-9
• EN300-27729909
• tert-butyl (2R,5R)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate

• Inchi： 1S/C16H23NO3/c1-16(2,3)20-15(18)14-10-9-13(17-14)11-5-7-12(19-4)8-6-11/h5-8,13-14,17H,9-10H2,1-4H3/t13-,14-/m1/s1
• InChI Key： VKKIYZJZCGYQPF-ZIAGYGMSSA-N
• SMILES： O(C(C)(C)C)C([C@H]1CC[C@H](C2C=CC(=CC=2)OC)N1)=O

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl (2R,5R)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate

tert-butyl (2R,5R)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate: A Comprehensive Overview

tert-butyl (2R,5R)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate is a compound with the CAS number 2639392-01-9, which has garnered significant attention in the field of organic chemistry and pharmacology. This compound is notable for its unique stereochemistry and functional groups, making it a valuable tool in drug discovery and synthesis. The molecule consists of a pyrrolidine ring system substituted with a tert-butyl group at the 2-position and a 4-methoxyphenyl group at the 5-position, along with a carboxylic acid ester functional group. These features contribute to its versatility in various chemical reactions and applications.

Recent studies have highlighted the potential of tert-butyl (2R,5R)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate in the development of bioactive molecules. Its stereochemistry, particularly the (2R,5R) configuration, plays a crucial role in determining its interactions with biological systems. Researchers have explored its use as a building block in the synthesis of complex molecules, leveraging its ability to participate in enantioselective reactions. This compound has been employed in the construction of peptide-like structures and has shown promise in mimicking natural product scaffolds.

The 4-methoxyphenyl group attached to the pyrrolidine ring introduces electronic and steric effects that enhance the compound's reactivity in certain transformations. For instance, this substituent has been shown to facilitate nucleophilic aromatic substitution reactions under mild conditions, making it an attractive component for designing multi-step synthesis pathways. Additionally, the tert-butyl group provides steric bulk, which can influence the conformational flexibility of the molecule and its binding affinity to target proteins.

One of the most exciting developments involving tert-butyl (2R,5R)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate is its application in asymmetric catalysis. Recent advancements have demonstrated that this compound can serve as an effective ligand in transition metal-catalyzed reactions, enabling high enantioselectivity in product formation. Its ability to coordinate with metal centers while maintaining structural integrity makes it a valuable asset in modern catalytic systems.

In terms of pharmacological applications, this compound has been investigated for its potential as a lead molecule in drug discovery programs targeting various therapeutic areas. Its unique structure allows for modulation of key pharmacokinetic properties such as solubility and bioavailability. Furthermore, studies have shown that derivatives of this compound exhibit activity against certain enzymes and receptors, suggesting its utility in developing novel therapeutics.

The synthesis of tert-butyl (2R,5R)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate involves a combination of classical organic chemistry techniques and modern methodologies. Key steps include the construction of the pyrrolidine ring through cyclization reactions, followed by selective substitution to introduce the desired substituents. The stereochemistry is typically controlled through enantioselective induction during critical bond-forming steps.

From an analytical standpoint, this compound can be characterized using advanced spectroscopic techniques such as NMR and mass spectrometry. These methods provide insights into its molecular structure and purity, ensuring that it meets quality standards for both research and industrial applications.

In conclusion, tert-butyl (2R,5R)-5-(4-methoxyphenyl)pyrrolidine-2-carboxylate stands out as a versatile and valuable compound in contemporary organic chemistry. Its unique combination of functional groups and stereochemistry positions it as an essential tool for advancing drug discovery and synthetic methodologies. As research continues to uncover new applications for this compound, its significance within the scientific community is expected to grow further.